8-bromo-6-fluoro-4-(3-methoxyphenyl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline

• Molecular Formula: C19H17BrFNO
• Molecular Weight: 374.2 g/mol
• IUPAC Name: 8-bromo-6-fluoro-4-(3-methoxyphenyl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline
• InChI: InChI=1S/C19H17BrFNO/c1-23-13-5-2-4-11(8-13)18-15-7-3-6-14(15)16-9-12(20)10-17(21)19(16)22-18/h2-6,8-10,14-15,18,22H,7H2,1H3
• InChI Key: GPGCKZROHUDJDZ-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1)C2C3CC=CC3C4=CC(=CC(=C4N2)F)Br
• Canonical SMILES: COC1=CC=CC(=C1)C2C3CC=CC3C4=C(N2)C(=CC(=C4)Br)F

Description

8-bromo-6-fluoro-4-(3-methoxyphenyl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline is a novel chemical compound with potential applications in scientific research.

Mechanism of Action

The mechanism of action of 8-bromo-6-fluoro-4-(3-methoxyphenyl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline is not fully understood, but it is believed to involve modulation of the sigma-1 receptor. This receptor is located in the endoplasmic reticulum and is involved in regulating calcium signaling, protein folding, and lipid metabolism. Activation of the sigma-1 receptor has been shown to have neuroprotective effects and to modulate various physiological processes.
Biochemical and Physiological Effects:
Studies have suggested that 8-bromo-6-fluoro-4-(3-methoxyphenyl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline may have several biochemical and physiological effects. These include modulation of calcium signaling, induction of neurotrophic factors, and inhibition of neuroinflammation. This compound has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 8-bromo-6-fluoro-4-(3-methoxyphenyl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline in lab experiments is its high affinity for the sigma-1 receptor, which allows for selective modulation of this receptor. However, one limitation is the lack of information on the compound's pharmacokinetic properties, which may affect its efficacy and toxicity in vivo.

Future Directions

There are several potential future directions for research on 8-bromo-6-fluoro-4-(3-methoxyphenyl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline. These include further studies on its mechanism of action, pharmacokinetic properties, and potential therapeutic applications for neurodegenerative diseases. Additionally, this compound may have potential applications in other areas of research such as pain management and mood regulation.

Synthesis Methods

The synthesis of 8-bromo-6-fluoro-4-(3-methoxyphenyl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline involves several steps. The starting material is 4-bromoanisole, which is reacted with 2,3,4,5-tetrafluorobenzoic acid in the presence of a palladium catalyst to form the aryl bromide intermediate. This intermediate is then reacted with 1,2,3,4-tetrahydroisoquinoline in the presence of a copper catalyst to form the desired cyclopenta[c]quinoline product.

Scientific Research Applications

8-bromo-6-fluoro-4-(3-methoxyphenyl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline has potential applications in scientific research, particularly in the field of neuroscience. This compound has been shown to have a high affinity for the sigma-1 receptor, which is involved in modulating various physiological processes including pain perception, mood regulation, and learning and memory. Studies have also suggested that this compound may have potential therapeutic applications for neurodegenerative diseases such as Alzheimer's and Parkinson's.